Cas no 2523-56-0 (cis-4-Methylcyclohexylamine)

cis-4-Methylcyclohexylamine is a chiral cyclohexylamine derivative characterized by its methyl substituent in the cis configuration relative to the amino group. This compound serves as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its rigid cyclohexane backbone and stereochemical specificity make it valuable for designing optically active compounds with controlled spatial orientation. The cis configuration enhances its utility in asymmetric synthesis, where precise molecular geometry is critical for biological activity or material properties. It exhibits moderate basicity and can be further functionalized at the amine group or the cyclohexyl ring. The compound is typically handled under inert conditions due to the reactivity of the primary amine. Its purity and isomer specificity are key quality parameters for synthetic applications.
cis-4-Methylcyclohexylamine structure
cis-4-Methylcyclohexylamine structure
Product Name:cis-4-Methylcyclohexylamine
CAS No:2523-56-0
MF:C7H15N
MW:113.200701951981
MDL:MFCD13563117
CID:251606
PubChem ID:354334691
Update Time:2025-07-02

cis-4-Methylcyclohexylamine Chemical and Physical Properties

Names and Identifiers

    • cis-4-Methylcyclohexylamine
    • cis-4-Methylcyclohex
    • cis-4-Methyl-cyclohexylamine
    • Cyclohexanamine,4-methyl-, cis-
    • cis-4-methylcyclohexanamine
    • 4-cis-Methylcyclohexanamine
    • 4-cis-Methylcyclohexylamine
    • cis-1-Amino-4-methylcyclohexane
    • cis-4-Methyl-1-cyclohexanamine
    • Trans-4-Methylcyclohexylamine
    • 4-Methylcyclohexylamine
    • 4-Methylcyclohexanamine
    • trans-4-Methylcyclohexanamine
    • Cyclohexanamine, 4-methyl-
    • trans-4-Methyl-cyclohexylamine
    • p-Methylcyclohexylamine
    • trans-4-Methylcyclohexyl amine
    • 4-Methyl-cyclohexylamine
    • Cyclohexylamine, 4-methyl-
    • 4-methylcyclohexan-1-amine
    • (1r,4r)-4-methylcyclohexanamine
    • Cyclohexanamine, 4-methyl-, trans-
    • (4-methylcyclohexy
    • AC-18739
    • AS-0806
    • Cyclohexylamine, 4-methyl-, cis-
    • (1S,4S)-4-METHYLCYCLOHEXAN-1-AMINE
    • M1117
    • (1r,4r)-4-methylcyclohexanamine? (Glimepiride Impurity pound(c)
    • N13044
    • CS-0165194
    • EINECS 228-673-8
    • SCHEMBL49052
    • trans-4-Methylcyclohexylamine, AldrichCPR
    • CHEBI:183280
    • AS-11818
    • AKOS000120630
    • M1780
    • trans-4-methyl-1-cyclohexanamine
    • 4-trans-Methylcyclohexylamine
    • (1R,4R)-4-METHYLCYCLOHEXAN-1-AMINE
    • trans-1-Amino-4-methylcyclohexane
    • SY025288
    • cis-4-Methylcyclohexylamine.
    • F0001-0850
    • DTXSID2064232
    • KSMVBYPXNKCPAJ-KNVOCYPGSA-N
    • CHEMBL3780789
    • NSC-32387
    • W10116
    • MFCD00001495
    • FT-0619076
    • AS-78721
    • EN300-651151
    • FT-0671631
    • 4JU
    • SCHEMBL433619
    • BCP10473
    • MFCD06411232
    • trans-4-Methylcyclohexan-1-amine
    • Cyclohexanamine, 4-methyl-, cis-
    • NS00020324
    • AM804167
    • BDBM50152094
    • 4-Methylcyclohexylamine, trans-
    • SB36193
    • DTXSID601309835
    • InChI=1/C7H15N/c1-6-2-4-7(8)5-3-6/h6-7H,2-5,8H2,1H
    • trans 4-methylcyclohexyl-amine
    • KSMVBYPXNKCPAJ-LJGSYFOKSA-N
    • Q27453111
    • EN300-20987
    • BDBM50261173
    • 2523-56-0
    • (1r,4r*)-4-methylcyclohexan-1-amine
    • DTXSID801307354
    • BB 0259385
    • J-525026
    • CHEMBL510738
    • 4-Methylcyclohexylamine,c&t
    • NSC 32387
    • 1-Amino-4-methylcyclohexane
    • SCHEMBL12021758
    • NSC32387
    • A902355
    • SCHEMBL4456250
    • 4-Methylcyclohexanamine #
    • 4-methylcylcohexylamine
    • AS-54788
    • Q27454757
    • EN300-145994
    • 4-Methylcyclohexylamine, mixture of cis and trans
    • HZE5FWV7EQ
    • SCHEMBL10120393
    • trans-4-Methyl-1-cyclohexylamine
    • (4-methylcyclohexyl)amine
    • A5111
    • FT-0623926
    • CIS-4-METHYL CYCLOHEXYLAMINE
    • J-015882
    • M2949
    • 6321-23-9
    • 6HY7JNM5XM
    • AKOS006345927
    • MFCD13563117
    • AKOS006348883
    • 2523-55-9
    • p-Aminocyclohexylmethane
    • trans 4-Methylcylclohexylamine
    • W-104926
    • FT-0607329
    • 4-Methylcyclohexylamine, cis-
    • trans 4-methylcyclohexylamine
    • STK500609
    • DB-002050
    • (2S)-3-(4-Chloro-3-fluorophenoxy)-N-[4-cyano-3-(trifluoromethyl)phenyl]-2-hydroxy-2-methyl-propanamide
    • trans-4-Methylcyclohexanamine; 4-trans-Methylcyclohexylamine; trans-1-Amino-4-methylcyclohexane; trans-4-Methyl-1-cyclohexanamine; trans-4-Methyl-1-cyclohexylamine;
    • BBL036898
    • ALBB-001497
    • DTXCID6043759
    • 4-MCHA
    • DB-369943
    • cyclohexane, trans-1-amino-4-methyl-
    • DB-002963
    • MDL: MFCD13563117
    • Inchi: 1S/C7H15N/c1-6-2-4-7(8)5-3-6/h6-7H,2-5,8H2,1H3
    • InChI Key: KSMVBYPXNKCPAJ-UHFFFAOYSA-N
    • SMILES: NC1CCC(C)CC1

Computed Properties

  • Exact Mass: 113.12000
  • Monoisotopic Mass: 113.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 62.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 26

Experimental Properties

  • Density: 0.844
  • Melting Point: -8.5°C (estimate)
  • Boiling Point: 154°C(lit.)
  • Flash Point: 27 ºC
  • Refractive Index: 1.4550 to 1.4590
  • PSA: 26.02000
  • LogP: 2.22410
  • Vapor Pressure: 4.0±0.3 mmHg at 25°C

cis-4-Methylcyclohexylamine Security Information

cis-4-Methylcyclohexylamine Customs Data

  • HS CODE:2921300090
  • Customs Data:

    China Customs Code:

    2921300090

    Overview:

    2921300090 Other rings(Alkane,Alkene,Terpene)Monoamine or polyamine(Including its derivatives and their salts). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921300090 other cyclanic, cyclenic or cyclotherpenic mono- or polyamines, and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

cis-4-Methylcyclohexylamine Pricemore >>

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cis-4-Methylcyclohexylamine Production Method

cis-4-Methylcyclohexylamine Suppliers

Amadis Chemical Company Limited
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(CAS:2523-56-0)cis-4-Methylcyclohexylamine
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Quantity:1g/5g/25g/500mg/250mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:11
Price ($):274.0/1085.0/4372.0/192.0/150.0
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cis-4-Methylcyclohexylamine Related Literature

  • 1. Conformational free energy (ΔG value) of the amino-group in cyclohexylamine from low temperature carbon-13 nuclear magnetic resonance spectroscopy
  • 2. The preparation of cis- and trans-1-alkyl-4-phthalimidocyclohexanes
    H. Booth,G. C. Gidley,P. R. Thornburrow J. Chem. Soc. B 1971 1047

Additional information on cis-4-Methylcyclohexylamine

Professional Introduction to Compound with CAS No. 2523-56-0 and Product Name: cis-4-Methylcyclohexylamine

The compound with the CAS number 2523-56-0 is a specific organic molecule that has garnered attention in the field of pharmaceutical and chemical research. Its product name, cis-4-Methylcyclohexylamine, provides a detailed description of its chemical structure, which includes a cyclohexane ring substituted with a methyl group and an amine functional group in the cis configuration. This unique structural arrangement imparts distinct chemical properties that make it a subject of interest for various applications.

In recent years, the study of cis-4-Methylcyclohexylamine has been expanding, particularly in the context of drug discovery and development. The amine group in this compound serves as a key pharmacophore, enabling interactions with biological targets such as enzymes and receptors. Researchers have been exploring its potential as a precursor or intermediate in synthesizing more complex molecules with therapeutic effects.

One of the most promising areas of research involving cis-4-Methylcyclohexylamine is its role in the development of novel bioactive compounds. The cyclohexane ring provides a stable scaffold that can be modified to enhance binding affinity and selectivity. For instance, studies have shown that derivatives of cis-4-Methylcyclohexylamine exhibit interesting pharmacological properties, including anti-inflammatory and analgesic effects. These findings have spurred further investigation into its potential as a lead compound for new drug candidates.

The synthesis of cis-4-Methylcyclohexylamine is another critical aspect that has been extensively studied. Chemists have developed various synthetic routes to produce this compound with high purity and yield. One common method involves the reduction of the corresponding nitrile or ketone derivatives using appropriate reducing agents. These synthetic strategies are not only efficient but also scalable, making cis-4-Methylcyclohexylamine accessible for large-scale applications in pharmaceutical manufacturing.

Moreover, the stereochemistry of cis-4-Methylcyclohexylamine plays a crucial role in determining its biological activity. The cis configuration of the amine group relative to the methyl substituent influences how the molecule interacts with biological targets. This has led to research focusing on optimizing stereochemical purity to enhance efficacy and minimize side effects. Advanced techniques such as chiral resolution and asymmetric synthesis have been employed to achieve high enantiomeric purity, which is essential for pharmaceutical applications.

The pharmacokinetic properties of cis-4-Methylcyclohexylamine are also under scrutiny to ensure its suitability for therapeutic use. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to understand how it behaves within the body. These insights are vital for designing dosage regimens and predicting potential drug-drug interactions. Additionally, computational modeling has been used to simulate how cis-4-Methylcyclohexylamine might interact with biological systems, providing valuable information for further optimization.

In conclusion, cis-4-Methylcyclohexylamine (CAS No. 2523-56-0) represents a significant compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. Ongoing studies continue to uncover new aspects of its chemistry and biology, paving the way for innovative drug development strategies. As research progresses, it is expected that cis-4-Methylcyclohexylamine will play an increasingly important role in addressing various medical challenges.

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Amadis Chemical Company Limited
(CAS:2523-56-0)cis-4-Methylcyclohexylamine
A902355
Purity:99%/99%/99%/99%/99%
Quantity:1g/5g/25g/500mg/250mg
Price ($):274.0/1085.0/4372.0/192.0/150.0
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